Cas no 646026-90-6 (Benzenamine, 3,4,5-trimethoxy-N-(1-methylheptyl)-)

• Product Name: Benzenamine, 3,4,5-trimethoxy-N-(1-methylheptyl)-
• CAS No: 646026-90-6
• MF: C₁₇H₂₉NO₃
• MW: 295.417065382004
• CID: 422653
• PubChem ID: 43129734
• Update Time: 2025-04-19

Benzenamine, 3,4,5-trimethoxy-N-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4,5-trimethoxy-N-(1-methylheptyl)-
• 3,4,5-trimethoxy-N-octan-2-ylaniline
• 646026-90-6
• 3,4,5-TRIMETHOXY-N-(OCTAN-2-YL)ANILINE
• DTXSID80655456

• Inchi： 1S/C17H29NO3/c1-6-7-8-9-10-13(2)18-14-11-15(19-3)17(21-5)16(12-14)20-4/h11-13,18H,6-10H2,1-5H3
• InChI Key： APSUCCQDNAAIQD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)NC(C)CCCCCC)OC)OC

Computed Properties

• Exact Mass: 295.21474379g/mol
• Monoisotopic Mass: 295.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 39.7Ų